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Compound of Interest

Compound Name: Strontium succinate

Cat. No.: B1245921 Get Quote

Essential Safety and Handling Guide for
Strontium Succinate
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Strontium succinate, including detailed operational and

disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Strontium succinate is not readily available,

data from analogous strontium compounds indicate that it may cause skin and eye irritation.[1]

[2][3][4][5] Some strontium compounds are also known to be water-reactive, releasing

flammable gases upon contact with moisture.[1][2][3] Therefore, a cautious approach assuming

these potential hazards is necessary.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must conform to EN166 or

NIOSH standards. A face

shield may be necessary for

operations with a high risk of

splashing.[6][7]

Skin Protection Chemical-resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended.[1][6][7] Inspect

gloves for any damage before

use and dispose of them

properly after handling the

compound.[2][8]

Lab Coat or Protective

Clothing

A flame-retardant lab coat or

impervious clothing should be

worn to protect the skin.[2]

Respiratory Protection N95 or higher-rated Respirator

Use a NIOSH-approved

respirator when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust particles.[7]

[9][10]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Strontium succinate will minimize exposure and ensure a

safe laboratory environment.

Workflow for Handling Strontium Succinate:
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Caption: Procedural workflow for the safe handling of Strontium succinate.

Step-by-Step Protocol:

Receiving: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from water and

incompatible materials such as oxidizing agents. The storage area should be clearly labeled.
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Preparation and Weighing:

Conduct all handling of Strontium succinate powder in a certified chemical fume hood to

minimize inhalation exposure.

Wear all required PPE as detailed in the table above.

Use dedicated spatulas and weighing boats.

Handle the powder gently to avoid creating dust.

Experimental Use:

When using Strontium succinate in experiments, ensure that all equipment is clean and

dry.

If the experiment involves heating, be aware of the potential for decomposition and the

release of hazardous fumes.

Decontamination:

After handling, thoroughly decontaminate all surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol), followed by soap and water.

Wipe down the work area in the fume hood.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[8][11]

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Disposal Protocol:

Solid Waste:
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Collect all solid waste, including unused Strontium succinate powder, contaminated

gloves, weighing boats, and paper towels, in a dedicated, clearly labeled hazardous waste

container.

Do not mix with other waste streams.[1]

Liquid Waste:

If Strontium succinate is dissolved in a solvent, collect the liquid waste in a separate,

labeled hazardous waste container.

Indicate the composition of the waste on the label.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected as hazardous liquid waste.

Deface the label on the empty container before disposal in accordance with institutional

guidelines.

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations.[3]

Emergency Procedures
In the event of an emergency, a swift and informed response is critical.

Emergency Response Workflow:
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Caption: Emergency response procedure for a Strontium succinate spill or exposure.

Emergency Contact Information:

Fire Department: 911 (or local equivalent)

Campus/Facility Emergency Services: [Insert specific number]

Environmental Health and Safety (EHS): [Insert specific number]
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.[1][2]

Remove contaminated clothing and shoes. Get medical advice if irritation develops.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[2]

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For a small spill, and if it is safe to do so, contain the spill with an inert absorbent

material (e.g., vermiculite, sand).

Clean-up: Carefully sweep up the spilled solid material, avoiding dust generation, and place

it in a sealed, labeled container for disposal.[2][3] Do not use water for cleanup if the material

is water-reactive.[3]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your supervisor and EHS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=SS459100&productDescription=STRONTIUM+REF+STD+SOL+100ML&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/460346?userType=undefined
https://sds.mcmaster.ca/Strontium.pdf
https://sds.mcmaster.ca/Strontium.pdf
https://sds.mcmaster.ca/Strontium.pdf
https://sds.mcmaster.ca/Strontium.pdf
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.benchchem.com/product/b1245921?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. sigmaaldrich.com [sigmaaldrich.com]

2. sds.mcmaster.ca [sds.mcmaster.ca]

3. Strontium - ESPI Metals [espimetals.com]

4. fishersci.com [fishersci.com]

5. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]

6. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]

7. falseguridad.com [falseguridad.com]

8. cdhfinechemical.com [cdhfinechemical.com]

9. PPE and Safety for Chemical Handling [acsmaterial.com]

10. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

11. nj.gov [nj.gov]

To cite this document: BenchChem. [Personal protective equipment for handling Strontium
succinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245921#personal-protective-equipment-for-
handling-strontium-succinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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